{(3R*,4R*)-4-[(dimethylamino)methyl]-1-[(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetyl]-3-pyrrolidinyl}methanol

• IUPAC Name: 1-[(3R,4R)-3-[(dimethylamino)methyl]-4-(hydroxymethyl)pyrrolidin-1-yl]-2-(1,1-dioxothian-4-yl)ethanone
• InChI: InChI=1S/C15H28N2O4S/c1-16(2)8-13-9-17(10-14(13)11-18)15(19)7-12-3-5-22(20,21)6-4-12/h12-14,18H,3-11H2,1-2H3/t13-,14-/m1/s1
• InChI Key: OJSMHFDTCYFUFA-ZIAGYGMSSA-N
• Canonical SMILES: CN(C)CC1CN(CC1CO)C(=O)CC2CCS(=O)(=O)CC2
• Isomeric SMILES: CN(C)C[C@@H]1CN(C[C@@H]1CO)C(=O)CC2CCS(=O)(=O)CC2
• Molecular Formula: C15H28N2O4S
• Molecular Weight: 332.5 g/mol

Description

This chemical compound is notable for its intricate structure and potential applications in various chemical syntheses and reactions. It contains several functional groups, including an amino group, a thiopyran moiety, and a methanol segment, which contribute to its unique chemical behavior.

Synthesis Analysis

The synthesis of complex molecules involving pyrrolidinyl methanol derivatives often requires multi-step reactions, starting from simple precursors. Techniques such as the reaction of aryl Grignard reagents with isocyanates or the use of catalytic amounts of dimethylamino pyridine (DMAP) in the presence of Ac2O in pyridine have been explored for related compounds (Kobayashi et al., 2011).

Molecular Structure Analysis

The molecular structure of compounds similar to "{(3R*,4R*)-4-[(dimethylamino)methyl]-1-[(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)acetyl]-3-pyrrolidinyl}methanol" is characterized by their complex arrangements and interactions, such as hydrogen bonding and steric hindrance. X-ray crystallography and density functional theory (DFT) are commonly used to elucidate these structures, revealing insights into their conformations and electronic properties (Huang et al., 2021).

Chemical Reactions and Properties

The compound's reactivity can be influenced by its functional groups, leading to various chemical reactions. For instance, the presence of a dimethylamino group can facilitate nucleophilic substitution reactions, while the methanol moiety can undergo oxidation or esterification. Studies on similar molecules have shown that methanol can act as a nucleophile in substitution reactions in the presence of transition metal complexes, highlighting the diverse reactivity of methanol-containing compounds (Schutte-Smith et al., 2019).